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Cat. No.: B1143424 Get Quote

An In-depth Technical Guide for Researchers and
Scientists
This guide provides a comprehensive overview of the mineralogy and classification of cuprite
(Cu₂O), a significant copper oxide mineral. It is intended for researchers, scientists, and

professionals in drug development who require detailed technical information on this mineral.

This document covers its fundamental properties, classificational standing, and the

experimental protocols used for its characterization.

Core Mineralogical Properties of Cuprite
Cuprite is a primary and secondary mineral belonging to the oxide group, renowned for its

distinct deep red coloration.[1] It is a minor but important ore of copper.[2]

Physical and Optical Characteristics
The key physical and optical properties of cuprite are summarized in the table below, providing

a quantitative basis for its identification and characterization.
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Property Value Data Source(s)

Chemical Formula Cu₂O [2]

Crystal System Isometric (Cubic) [1][2]

Crystal Class Hexoctahedral (m3m) [2]

Space Group Pn3m [2]

Unit Cell Dimension (a) 4.2685 Å [2]

Mohs Hardness 3.5 - 4.0 [2][3]

Specific Gravity 6.14 g/cm³ [2]

Cleavage
Fair in four directions {111},

interrupted
[1][2]

Fracture Conchoidal to uneven [2][3]

Luster
Adamantine to sub-metallic,

earthy
[2][3]

Color
Dark red to cochineal red,

sometimes almost black
[2][3]

Streak Shining metallic brownish-red [2]

Diaphaneity Transparent to translucent [2]

Refractive Index (n) 2.849 [2]

Optical Class Isotropic [2]

Varieties
Cuprite presents in a few notable varieties:

Chalcotrichite: A fibrous variety characterized by long, needle-like crystals.[2]

Tile Ore: A brick-red, massive, and earthy variety of cuprite.
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Classification of Cuprite
The classification of minerals is based on their chemical composition and crystal structure.

Cuprite is categorized within the oxide class in both the Dana and Strunz classification

systems.

Dana Classification
The Dana system places minerals into one of eight basic classes based on their chemistry.[4]

Cuprite's classification is as follows:

Class: Oxides and Hydroxides

Group: Simple Oxides

Formula: AX

Dana Number: 4.1.1.1[2]

Strunz Classification
The Strunz classification system is based on chemical composition and crystal structure.[5][6]

Cuprite is classified as:

Class: Oxides (Hydroxides, V[7][8] vanadates, arsenites, antimonites, bismuthites, sulfites,

selenites, tellurites, iodates)

Division: Metal:Oxygen = 2:1 and 1:1

Strunz Number: 4.AA.10[2]
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Dana Classification

Strunz Classification

Oxides and Hydroxides Simple Oxides AX Cuprite (4.1.1.1)

Oxides Metal:Oxygen = 2:1 and 1:1 Cuprite (4.AA.10)

Primary Sulfide Zone

Oxidized Zone

Chalcopyrite (CuFeS₂)

Oxidation & Weathering

Cuprite (Cu₂O) Malachite (Cu₂(CO₃)(OH)₂) Azurite (Cu₃(CO₃)₂(OH)₂) Native Copper (Cu)
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Unknown Mineral Sample

Visual Inspection
(Color, Luster, Crystal Form)

Mohs Hardness Test

Streak Test

Specific Gravity Measurement

Optical Microscopy
(Refractive Index)

X-Ray Diffraction (XRD)

Data Analysis & Comparison
to Databases

Identification as Cuprite

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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